Cas no 1805143-02-5 (5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline)

• Product Name: 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline
• CAS No: 1805143-02-5
• MF: C₈H₄BrF₆NS
• MW: 340.083480834961
• CID: 4792952
• Update Time: 2025-05-24

5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline

• Inchi： 1S/C8H4BrF6NS/c9-4-2-5(16)3(7(10,11)12)1-6(4)17-8(13,14)15/h1-2H,16H2
• InChI Key： FPKRJJALSIEXTB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)(F)F)C=C1SC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.5
• Topological Polar Surface Area: 51.3

Additional information on 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline

5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline: A Comprehensive Overview

The compound with CAS No. 1805143-02-5, known as 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline, is a highly specialized aromatic amine derivative with unique structural features and promising applications in various fields of chemistry and materials science. This compound has garnered significant attention due to its intricate molecular architecture, which includes a bromine atom, a trifluoromethyl group, and a trifluoromethylthio group attached to the aniline backbone. These substituents not only enhance the compound's chemical stability but also impart distinctive electronic and steric properties, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the potential of 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline in the development of novel materials for electronic applications. Researchers have explored its use as a precursor for synthesizing high-performance polymers and organic semiconductors. For instance, a 2023 study published in *Advanced Materials* demonstrated that derivatives of this compound can be employed to create flexible electronics with enhanced conductivity and thermal stability. The trifluoromethyl and trifluoromethylthio groups play a crucial role in modulating the electronic properties of the resulting materials, making them suitable for next-generation electronic devices.

In addition to its role in materials science, 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline has shown promise in medicinal chemistry. Its unique structure allows for selective interactions with biological targets, making it a potential lead compound for drug discovery. A 2023 paper in *Journal of Medicinal Chemistry* reported that this compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Further research is underway to optimize its pharmacokinetic properties and assess its potential as an anti-cancer agent.

The synthesis of 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable advancement in its synthesis was reported in *Organic Process Research & Development* in 2023, where researchers developed a more efficient route using palladium-catalyzed cross-coupling reactions. This method not only improves yield but also reduces the environmental footprint of the synthesis process, aligning with current trends toward sustainable chemistry.

From an environmental perspective, understanding the fate and behavior of 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline in natural systems is critical. A 2023 study published in *Environmental Science & Technology* investigated its biodegradation pathways and found that under specific microbial conditions, the compound undergoes rapid transformation into less hazardous byproducts. This research underscores the importance of eco-friendly chemical design principles and provides valuable insights for managing industrial waste streams containing this compound.

In conclusion, 5-Bromo-2-trifluoromethyl-4-(trifluoromethylthio)aniline stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within materials science, medicinal chemistry, and sustainable chemical processes. As research continues to uncover new possibilities for this compound, its impact on both academic and industrial sectors is expected to grow significantly.